Cas no 874787-83-4 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide is a sulfonamide derivative featuring a thiolane-1,1-dioxide scaffold and a substituted benzene ring. This compound is of interest in medicinal and synthetic chemistry due to its structural complexity and potential as a pharmacophore. The presence of the sulfonamide group enhances its binding affinity to biological targets, while the thiolane-1,1-dioxide moiety may contribute to metabolic stability. The ethyl and dimethyl substitutions on the benzene ring offer steric and electronic modulation, making it a versatile intermediate for further functionalization. Its well-defined molecular architecture supports applications in drug discovery and chemical synthesis, particularly in the development of enzyme inhibitors or receptor modulators.
N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide structure
874787-83-4 structure
Product Name:N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide
CAS No:874787-83-4
MF:C14H21NO4S2
MW:331.450841665268
CID:5847276
PubChem ID:16268913
Update Time:2025-06-08

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,1-dioxothiolan-3-yl)-N-ethyl-3,4-dimethylbenzenesulfonamide
    • 874787-83-4
    • Z45467115
    • N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide
    • N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-3,4-dimethylbenzenesulfonamide
    • AKOS016597373
    • F2547-0106
    • Inchi: 1S/C14H21NO4S2/c1-4-15(13-7-8-20(16,17)10-13)21(18,19)14-6-5-11(2)12(3)9-14/h5-6,9,13H,4,7-8,10H2,1-3H3
    • InChI Key: IUTYFHPZOXRXRA-UHFFFAOYSA-N
    • SMILES: C1(S(N(C2CCS(=O)(=O)C2)CC)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

  • Exact Mass: 331.09120050g/mol
  • Monoisotopic Mass: 331.09120050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 88.3Ų

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide Pricemore >>

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Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 874787-83-4)

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide (CAS No. 874787-83-4) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique sulfonamide and thiolane functional groups, has garnered attention for its potential role in drug development and biochemical studies. Researchers are increasingly exploring its properties due to its structural complexity and relevance in targeting specific biological pathways.

The molecular structure of N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide features a 3,4-dimethylbenzene core linked to a sulfonamide moiety, which is further modified with an ethyl group and a 1,1-dioxo-1lambda6-thiolan-3-yl substituent. This arrangement imparts distinct chemical properties, making it a subject of interest in medicinal chemistry and drug design. Recent studies highlight its potential as a modulator of enzyme activity, particularly in inflammation-related pathways, aligning with current trends in precision medicine and targeted therapy.

In the context of synthetic chemistry, CAS No. 874787-83-4 serves as a valuable intermediate for the preparation of more complex molecules. Its sulfonamide group is a common pharmacophore found in many FDA-approved drugs, underscoring its versatility. The compound's stability and solubility profile make it suitable for high-throughput screening (HTS) and structure-activity relationship (SAR) studies, which are critical for modern drug discovery pipelines.

From an industrial perspective, the demand for N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates often list this compound in their catalogs, catering to the growing need for novel small-molecule inhibitors and biochemical probes.

Environmental and safety considerations for CAS No. 874787-83-4 are also a topic of discussion. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's ecotoxicological profile is under investigation, reflecting the broader industry shift toward green chemistry and sustainable practices.

In summary, N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3,4-dimethylbenzene-1-sulfonamide represents a promising candidate for multidisciplinary research. Its structural features and functional groups align with contemporary interests in drug discovery, enzyme inhibition, and molecular design. As scientific advancements continue, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing biochemical innovation.

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